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Compound of Interest

Compound Name: 5-Methylbenzofuran

Cat. No.: B096412 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Methylbenzofuran

Introduction
5-Methylbenzofuran (CAS No. 18441-43-5) is a heterocyclic aromatic organic compound.[1] It

belongs to the benzofuran class of molecules, which are characterized by a fused benzene and

furan ring system. The benzofuran scaffold is a common motif in a variety of natural products

and pharmacologically active compounds, making its derivatives, including 5-
Methylbenzofuran, valuable building blocks in medicinal chemistry and drug development. A

thorough understanding of its core physical properties is paramount for researchers and

scientists in designing synthetic routes, developing purification strategies, and formulating new

chemical entities. This guide provides a detailed examination of these properties, the

methodologies for their determination, and the scientific rationale behind these experimental

choices.

Core Physical and Chemical Properties
A consolidated summary of the key physical properties of 5-Methylbenzofuran is presented

below. These values are fundamental for its handling, characterization, and application in a

laboratory setting.
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Property Value Source

Molecular Formula C₉H₈O PubChem[1]

Molecular Weight 132.16 g/mol PubChem[1]

CAS Number 18441-43-5 PubChem[1]

Appearance & Odor
Strong, persistent, not

unpleasant odor
Stenutz[2]

Density 1.047 g/mL Stenutz[2]

Boiling Point

Data not explicitly available for

5-Methylbenzofuran. The

related compound, 2-

Methylbenzofuran, boils at

197-198 °C.

Sigma-Aldrich[3]

Refractive Index 1.547 Stenutz[2]

Solubility
Insoluble in water; Soluble in

alcohol.
The Good Scents Company[4]

Detailed Analysis of Physicochemical Parameters
Molecular Weight and Formula
The molecular formula, C₉H₈O, is the elemental constitution of the molecule. The molecular

weight of 132.16 g/mol is calculated from the atomic weights of its constituent atoms.[1] This

value is critical for all stoichiometric calculations in chemical reactions, for preparing solutions

of known molarity, and is the foundational data point for mass spectrometry analysis, where the

molecular ion peak (M+) would be expected around this value.

Density and Refractive Index
Density, at 1.047 g/mL, indicates that 5-Methylbenzofuran is slightly denser than water.[2]

This property is useful for phase separation during aqueous workups in synthesis. The

refractive index of 1.547 is a dimensionless number that describes how fast light propagates

through the material.[2] It is a highly sensitive and specific physical constant for a pure liquid

compound, measured with a refractometer. Its determination is a rapid and non-destructive
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method for assessing the purity of a sample; deviations from the reference value can indicate

the presence of impurities.

Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. While a specific experimental value

for 5-Methylbenzofuran is not readily available in the provided sources, the boiling point of the

closely related isomer, 2-Methylbenzofuran, is 197-198 °C at atmospheric pressure.[3] This

suggests that 5-Methylbenzofuran is a relatively high-boiling liquid, a characteristic attributed

to its molecular weight and aromatic structure. The boiling point is a crucial parameter for

purification by distillation.

Solubility
The principle of "like dissolves like" governs solubility. As a largely nonpolar aromatic molecule,

5-Methylbenzofuran has very limited solubility in polar solvents like water.[4] However, it is

readily soluble in common organic solvents such as ethanol, diethyl ether, and

dichloromethane.[4][5] This solubility profile is fundamental to selecting appropriate solvent

systems for chemical reactions, extraction, and chromatography.

Experimental Protocol: Boiling Point Determination
The determination of a boiling point is a core technique for characterizing a liquid substance.

The following protocol describes a standard method for its measurement.

Objective: To accurately determine the boiling point of a liquid sample (e.g., 5-
Methylbenzofuran) at atmospheric pressure.

Principle: This method utilizes distillation, where the temperature of the vapor in equilibrium

with the boiling liquid is measured. A constant temperature reading during the collection of the

main distillate fraction indicates the boiling point of the pure substance.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a port for a thermometer, a condenser, and a receiving flask.
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Sample Preparation: Place a small volume (e.g., 5-10 mL) of the 5-Methylbenzofuran
sample and a few boiling chips into the round-bottom flask to ensure smooth boiling.

Thermometer Placement: Position the thermometer correctly. The top of the thermometer

bulb should be level with the bottom of the side-arm leading to the condenser. This ensures

the measured temperature is that of the vapor distilling into the condenser, not the

superheated liquid.

Heating: Gently heat the flask using a heating mantle.

Observation: Observe the temperature as the liquid begins to boil and the vapor phase

moves up into the distillation head. Record the temperature when the first drop of distillate is

collected in the receiving flask.

Data Collection: Continue to heat and record the temperature range over which the bulk of

the material (typically 80-90%) distills. For a pure compound, this range should be narrow

(typically ≤ 2 °C).

Validation: The observed boiling point should be corrected for any significant deviation from

standard atmospheric pressure (760 mmHg) if high accuracy is required.
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Caption: Workflow for experimental boiling point determination.

Compound Characterization Logic
The physical properties discussed are part of a larger, self-validating system for compound

identification and purity assessment. No single property is sufficient for unambiguous
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identification. Instead, multiple data points from different analytical techniques are synthesized

to build a conclusive profile of the molecule.
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Caption: Logical framework for chemical structure validation.

Spectroscopic data is essential for confirming the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

carbon-hydrogen framework of the molecule. ¹H and ¹³C NMR spectra would confirm the

presence and connectivity of the aromatic, furan, and methyl protons and carbons.

Mass Spectrometry (MS): Determines the mass-to-charge ratio of the molecule, which

should correspond to its molecular weight (132.16 g/mol ).[1] The fragmentation pattern

provides further structural clues.

Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule. The IR

spectrum of 5-Methylbenzofuran would show characteristic peaks for C-H bonds in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b096412?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylbenzofuran
https://www.benchchem.com/product/b096412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aromatic and methyl groups, C=C bonds in the aromatic system, and the C-O-C ether

linkage of the furan ring.

By correlating the measured physical properties (boiling point, density, etc.) with the structural

information from spectroscopic data, a scientist can confidently confirm both the identity and

purity of a 5-Methylbenzofuran sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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